Cas no 1432679-22-5 ((4-chloro-2-cyanophenyl)methyl acetate)

• Product Name: (4-chloro-2-cyanophenyl)methyl acetate
• CAS No: 1432679-22-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4599510
• PubChem ID: 71758301
• Update Time: 2025-07-23

(4-chloro-2-cyanophenyl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-cyanophenyl)methyl acetate
• Benzonitrile, 2-[(acetyloxy)methyl]-5-chloro-

• Inchi： 1S/C10H8ClNO2/c1-7(13)14-6-8-2-3-10(11)4-9(8)5-12/h2-4H,6H2,1H3
• InChI Key： KARHIRHASQFDHI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Cl)=CC=C1COC(C)=O

Additional information on (4-chloro-2-cyanophenyl)methyl acetate

Comprehensive Overview of (4-chloro-2-cyanophenyl)methyl acetate (CAS No. 1432679-22-5)

(4-chloro-2-cyanophenyl)methyl acetate (CAS No. 1432679-22-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its 4-chloro-2-cyanophenyl moiety and acetate ester group, is widely utilized in the development of advanced materials and bioactive molecules. Its unique structural features make it a valuable building block for researchers and industries focusing on drug discovery and agrochemical innovation.

In recent years, the demand for (4-chloro-2-cyanophenyl)methyl acetate has surged due to its role in synthesizing heterocyclic compounds, which are pivotal in modern medicinal chemistry. The compound's CAS No. 1432679-22-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical applications. Researchers are particularly interested in its potential to enhance the efficiency of catalytic reactions and green chemistry processes, aligning with global sustainability trends.

The 4-chloro-2-cyanophenyl segment of the molecule contributes to its reactivity, enabling selective modifications for targeted synthesis. This feature is crucial for developing customized chemical entities with specific properties. Additionally, the acetate group offers versatility in derivatization, making the compound a preferred choice for multi-step synthetic routes. Its compatibility with various reaction conditions further enhances its utility in laboratory-scale and industrial-scale productions.

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In conclusion, (4-chloro-2-cyanophenyl)methyl acetate (CAS No. 1432679-22-5) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its growing prominence in scientific literature and industrial workflows underscores its importance in contemporary chemistry. By addressing user queries and highlighting its diverse uses, this overview aims to serve as a reliable resource for stakeholders in the chemical sector.